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Compound of Interest

Compound Name: Platinum hexafluoride

Cat. No.: B076543 Get Quote

Essential Safety and Handling of Platinum
Hexafluoride
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Platinum Hexafluoride (PtF₆). Given its extreme reactivity and hazardous nature, all

personnel must adhere strictly to these procedures. Platinum hexafluoride is a powerful

oxidizing agent and is dangerously corrosive.[1][2] Inhalation of its vapors or contact with skin

can cause severe injuries.[1][2]

Physical and Chemical Hazards
Platinum hexafluoride is a dark-red, volatile crystalline solid that forms a red gas.[1][2][3][4][5]

It is one of the most powerful oxidizing agents known and reacts violently with a wide range of

substances, including water.[1][2][3][4]
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Property Value Source

Appearance Dark-red crystals [1][2][4][5]

Molecular Formula PtF₆ [1][3][5]

Molar Mass 309.07 g/mol [5]

Melting Point 61.3 °C (142.3 °F) [1][2][4][5]

Boiling Point 69.14 °C (156.45 °F) [1][2][4][5]

Reactivity with Water

Reacts violently to form

hydrofluoric acid (HF), oxygen,

and lower platinum fluorides.

[1][2][4]

Personal Protective Equipment (PPE)
Due to the extreme hazards of Platinum Hexafluoride, a comprehensive PPE plan is

mandatory. This includes protection against corrosive materials, toxic vapors, and potential

thermal hazards.

PPE Category Specifications

Respiratory Protection

A full-facepiece, positive-pressure, self-

contained breathing apparatus (SCBA) is

required.

Eye and Face Protection
A full-face shield worn over chemical safety

goggles.

Hand Protection

Double-gloving is required. An inner layer of

nitrile gloves should be worn with an outer layer

of heavy-duty, chemical-resistant gloves (e.g.,

Viton™ or neoprene).

Body Protection
A fully encapsulating, chemical-resistant suit is

necessary to prevent any skin contact.

Foot Protection Chemical-resistant, steel-toed boots.
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Operational Plan: Handling and Storage
Strict adherence to these procedures is necessary to prevent accidents.

Handling Protocol
Work Area: All manipulations of Platinum Hexafluoride must be conducted in a dedicated,

well-ventilated fume hood with a sash height that minimizes exposure. The work area must

be free of incompatible materials, especially water and other oxidizable substances.

Inert Atmosphere: Whenever possible, handle Platinum Hexafluoride under an inert

atmosphere (e.g., nitrogen or argon) to prevent reactions with moisture in the air.

Material Compatibility: Use only compatible materials for handling and storage, such as

stainless steel or nickel alloys. Avoid glass, as Platinum Hexafluoride can etch it.[1][2]

Dispensing: Use sealed systems for transferring the compound. If direct handling is

unavoidable, use non-sparking tools made of compatible materials.

Monitoring: The work area should be equipped with detectors for hydrofluoric acid, which can

be formed upon reaction with moisture.

Storage Protocol
Container: Store Platinum Hexafluoride in its original, tightly sealed container.

Location: Store in a cool, dry, well-ventilated, and secure area, away from direct sunlight and

sources of heat.

Segregation: Store separately from combustible, organic, or other readily oxidizable

materials.

Inventory: Maintain a detailed inventory of the quantity on hand, including dates of receipt

and use.

Emergency and Disposal Plan
Immediate and decisive action is critical in an emergency.
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Emergency Procedures

Click to download full resolution via product page

Emergency Response Workflow for a Platinum Hexafluoride Spill.

First Aid
Exposure Route Immediate Action

Inhalation

Move the victim to fresh air immediately. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Apply a 2.5%

calcium gluconate gel to the affected area. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Decontamination Protocol
Personnel: All personnel involved in the cleanup must wear the full PPE specified above.

Spill Containment: For small spills, cover with a dry, inert absorbent material such as soda

ash (sodium carbonate) or calcium oxide (lime). Do not use combustible materials like

sawdust.

Neutralization: The reaction with water is violent, so direct application of water to a spill is not

recommended for initial cleanup.[1][2] The use of a basic solid absorbent will help to
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neutralize the resulting hydrofluoric acid.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

designated, labeled, and sealed container for hazardous waste.

Final Cleaning: After the bulk of the material has been removed, the area can be cautiously

cleaned with a dilute basic solution (e.g., sodium bicarbonate), followed by a water rinse.

Ensure adequate ventilation during this process.

Disposal Plan
Waste Identification: All waste containing Platinum Hexafluoride or its reaction products is

considered hazardous waste.

Containerization: Place all contaminated materials (absorbents, PPE, etc.) in a clearly

labeled, sealed, and corrosion-resistant container.

Neutralization of Small Quantities: For the disposal of small residual amounts in the lab, a

controlled neutralization process can be employed. This should only be performed by highly

trained personnel in a controlled environment. A possible, though hazardous, procedure

involves the slow addition of the material to a large volume of a stirred, cooled, basic solution

(e.g., calcium hydroxide slurry) in a fume hood. This process will generate significant heat

and fumes and must be managed with extreme caution.

Professional Disposal: For larger quantities or for the final disposal of the collected waste, a

licensed hazardous waste disposal company with experience in handling highly reactive

inorganic compounds must be contacted. Do not attempt to dispose of this material through

standard laboratory waste streams.
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Logical Flow for the Disposal of Platinum Hexafluoride Waste.

Disclaimer: This document provides guidance based on available chemical data. The absence

of a comprehensive Safety Data Sheet (SDS) for Platinum Hexafluoride necessitates extreme
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caution. Researchers must consult with their institution's Environmental Health and Safety

department and other subject matter experts before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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